Cas no 116934-87-3 (4-(Methoxycarbonyl)-3-methylbenzoic Acid)

• Product Name: 4-(Methoxycarbonyl)-3-methylbenzoic Acid
• CAS No: 116934-87-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD17676540
• CID: 1206466
• PubChem ID: 18673003
• Update Time: 2025-06-12

4-(Methoxycarbonyl)-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-methyl-, 1-methyl ester
• 2-methylbenzene-1,4-dicarboxylic acid 1-methyl ester
• 4-(Methoxycarbonyl)-3-Methylbenzoic acid
• 2-Methyl-terephthalic acid 1-methyl ester
• SY235806
• 116934-87-3
• 2-methyl-terephthalic acid 1-methylester
• SCHEMBL1018113
• 4-methoxycarbonyl-3-methylbenzoic acid
• HFCRSABBNBNZNG-UHFFFAOYSA-N
• DB-137684
• BS-18916
• EN300-379248
• MFCD17676540
• 4-Methoxycarbonyl-3-methyl-benzoicacid
• SB30976
• AKOS015890864
• 4-(methoxycarbonyl)-3-methylbenzoicacid
• CS-0309756
• 2-Methyl-1,4-benzenedicarboxylic acid 1-methyl ester
• A10609
• 4-(Methoxycarbonyl)-3-methylbenzoic Acid

• MDL： MFCD17676540
• Inchi： 1S/C10H10O4/c1-6-5-7(9(11)12)3-4-8(6)10(13)14-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： HFCRSABBNBNZNG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 333.2±30.0 °C(Predicted)
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 4-(Methoxycarbonyl)-3-methylbenzoic Acid

Introduction to 4-(Methoxycarbonyl)-3-methylbenzoic Acid (CAS No. 116934-87-3) and Its Emerging Applications in Chemical Biology

4-(Methoxycarbonyl)-3-methylbenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 116934-87-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its methoxycarbonyl and methyl substituents on a benzoic acid backbone, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of the ester group (methoxycarbonyl) and the methyl group at the 3-position of the benzene ring imparts distinct reactivity and binding capabilities, which have been leveraged in various synthetic and biological applications.

The structure-activity relationship (SAR) of 4-(Methoxycarbonyl)-3-methylbenzoic Acid has been extensively studied to understand its interactions with biological targets. The methoxycarbonyl group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. Recent advancements in medicinal chemistry have highlighted the utility of this compound as a precursor in the design of inhibitors targeting enzyme-catalyzed processes. For instance, modifications to the aromatic ring or the ester moiety have been shown to modulate binding affinity and selectivity, making it a promising candidate for drug discovery efforts.

In the realm of biochemical research, 4-(Methoxycarbonyl)-3-methylbenzoic Acid has been employed in the synthesis of protease inhibitors, which are critical for treating inflammatory and infectious diseases. The benzoic acid core is known to interact with hydrophobic pockets in enzyme active sites, while the ester group can be tailored to optimize binding interactions. A notable study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), enzymes implicated in tissue degradation and cancer progression. The study underscores the importance of fine-tuning substituent positions to achieve high specificity and efficacy.

The pharmaceutical industry has also explored the potential of 4-(Methoxycarbonyl)-3-methylbenzoic Acid in developing anti-inflammatory agents. The compound’s ability to modulate cytokine production and inhibit inflammatory pathways has been investigated in preclinical models. Researchers have found that certain analogs derived from this scaffold exhibit significant anti-inflammatory effects without compromising host defense mechanisms. This aligns with current trends in drug development, where there is a growing emphasis on identifying compounds that can modulate immune responses selectively.

Beyond its applications in drug discovery, 4-(Methoxycarbonyl)-3-methylbenzoic Acid has found utility in material science and agricultural chemistry. Its aromatic structure and functional groups make it a suitable candidate for synthesizing polymers with enhanced thermal stability or biodegradability. Additionally, derivatives of this compound have been tested as plant growth regulators, demonstrating potential benefits in improving crop yield and stress resistance. These interdisciplinary applications highlight the versatility of 4-(Methoxycarbonyl)-3-methylbenzoic Acid as a chemical building block.

Recent innovations in synthetic methodologies have further expanded the scope of 4-(Methoxycarbonyl)-3-methylbenzoic Acid applications. Advances in catalytic processes have enabled more efficient and sustainable routes to its synthesis, reducing waste and energy consumption. These improvements are particularly relevant in light of increasing environmental regulations governing chemical manufacturing. Furthermore, green chemistry principles have inspired researchers to develop biocatalytic approaches for modifying this compound, ensuring that its production aligns with sustainable practices.

The future directions for research on 4-(Methoxycarbonyl)-3-methylbenzoic Acid are promising, with ongoing studies focusing on expanding its biological profile through structural diversification. Computational modeling techniques are being employed to predict novel derivatives with optimized properties, streamlining the drug discovery process. Additionally, collaborations between academia and industry are fostering new avenues for applying this compound in therapeutic contexts. As our understanding of biological systems continues to evolve, it is likely that 4-(Methoxycarbonyl)-3-methylbenzoic Acid will play an increasingly important role in addressing complex diseases.